Cas no 1847393-93-4 ((3R,4R)-4-(2,3-Dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol)

• Product Name: (3R,4R)-4-(2,3-Dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol
• CAS No: 1847393-93-4
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5043824
• Update Time: 2025-10-20

(3R,4R)-4-(2,3-Dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol
• (3R,4R)-4-(1,3-dihydroisoindol-2-yl)pyrrolidin-3-ol
• (3R,4R)-4-(2,3-Dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol

• Inchi： 1S/C12H16N2O/c15-12-6-13-5-11(12)14-7-9-3-1-2-4-10(9)8-14/h1-4,11-13,15H,5-8H2/t11-,12-/m1/s1
• InChI Key： VNRVQEVSAYNFHD-VXGBXAGGSA-N
• SMILES： O[C@@H]1CNC[C@H]1N1CC2C=CC=CC=2C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 0.1
• Topological Polar Surface Area: 35.5

Additional information on (3R,4R)-4-(2,3-Dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol

Comprehensive Overview of (3R,4R)-4-(2,3-Dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol (CAS No. 1847393-93-4)

The compound (3R,4R)-4-(2,3-Dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol, with the CAS number 1847393-93-4, is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the isoindoline moiety and the pyrrolidine ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural resemblance to known neuromodulators.

One of the key reasons for the growing interest in (3R,4R)-4-(2,3-Dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol is its stereochemistry. The (3R,4R) configuration ensures high enantiomeric purity, which is critical for achieving desired pharmacological effects. This compound is often discussed in the context of chiral synthesis and asymmetric catalysis, topics that are currently trending in organic chemistry forums and academic publications. Its CAS No. 1847393-93-4 is frequently searched in databases like SciFinder and Reaxys, highlighting its relevance in modern research.

In recent years, the demand for pyrrolidine-based compounds has surged due to their versatility in drug discovery. (3R,4R)-4-(2,3-Dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol is no exception, as it serves as a precursor for GPCR-targeting ligands and enzyme inhibitors. These applications align with current industry trends, such as the development of precision medicine and personalized therapeutics. The compound's isoindoline fragment also contributes to its stability and bioavailability, making it a promising candidate for further optimization.

Another area where (3R,4R)-4-(2,3-Dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol shows potential is in neuropharmacology. Its structure shares similarities with dopamine receptor modulators, a hot topic in neuroscience research. Scientists are exploring its interactions with neurotransmitter systems, which could lead to breakthroughs in treating neurological disorders. The compound's CAS No. 1847393-93-4 is often cited in patents and research papers focusing on neurodegenerative diseases and cognitive enhancers.

From a synthetic chemistry perspective, (3R,4R)-4-(2,3-Dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol is a fascinating subject due to its stereoselective synthesis challenges. Researchers are investigating novel catalytic methods to produce this compound efficiently, addressing the growing need for sustainable chemistry practices. The compound's pyrrolidine core is also a popular scaffold in fragment-based drug design, a strategy gaining traction in the pharmaceutical industry.

In conclusion, (3R,4R)-4-(2,3-Dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol (CAS No. 1847393-93-4) is a multifaceted compound with broad applications in medicinal chemistry and drug development. Its unique structural attributes, combined with its potential in CNS research and chiral synthesis, make it a compelling subject for ongoing and future studies. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in cutting-edge research.